Cas no 1361839-11-3 (4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde)

• Product Name: 4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde
• CAS No: 1361839-11-3
• MF: C₁₁H₆Cl₂N₂O
• MW: 253.084140300751
• CID: 4826551
• Update Time: 2025-05-26

4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde

• Inchi： 1S/C11H6Cl2N2O/c12-9-1-7(2-10(13)3-9)11-8(5-16)4-14-6-15-11/h1-6H
• InChI Key： ZLSXPDQIQHPKPD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(C=O)=CN=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.6
• Topological Polar Surface Area: 42.8

Additional information on 4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde

Research Briefing on 4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde (CAS: 1361839-11-3) and Its Recent Advances in Chemical Biology and Pharmaceutical Research

4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde (CAS: 1361839-11-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenyl and pyrimidine-carboxaldehyde functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the key areas of research involving 4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde is its role as a building block for the synthesis of novel kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have utilized this compound to design and synthesize small molecules that selectively inhibit specific kinases, thereby offering potential therapeutic benefits. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of potent and selective inhibitors of the JAK family of kinases, which are implicated in autoimmune diseases and hematologic malignancies.

In addition to its applications in kinase inhibitor development, 4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde has also been explored for its potential in antimicrobial research. A study conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

Another noteworthy advancement involves the use of 4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde in the synthesis of fluorescent probes for biological imaging. Researchers at the National Institutes of Health (NIH) have developed a series of fluorescent derivatives that can selectively bind to specific cellular targets, enabling real-time visualization of biological processes. These probes have been particularly useful in studying the dynamics of protein-protein interactions and intracellular signaling pathways, providing valuable insights into disease mechanisms.

Despite these promising developments, challenges remain in the optimization of 4-(3,5-Dichlorophenyl)pyrimidine-5-carboxaldehyde-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Nevertheless, the compound's versatility and potential for diverse applications make it a valuable tool in the ongoing quest for novel therapeutics. Future studies are expected to explore its utility in other areas, such as neurodegenerative diseases and metabolic disorders, further expanding its impact on the field of chemical biology and pharmaceutical research.